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Introduction

Fumaric acid, a naturally occurring dicarboxylic acid, is a key intermediate in the central
metabolic pathway of most organisms, the tricarboxylic acid (TCA) cycle.[1] Its industrial
applications are vast, ranging from its use as a food and beverage acidulant to a monomer in
the synthesis of polyester resins and a component in certain pharmaceutical formulations.[2][3]
While chemical synthesis from petroleum-derived maleic anhydride has been the dominant
production method, there is a renewed and growing interest in biotechnological production via
fungal fermentation.[3][4] This approach offers a sustainable alternative utilizing renewable
feedstocks.

Filamentous fungi, particularly those of the genus Rhizopus, are exceptional natural producers
of fumaric acid, capable of accumulating it to high concentrations. This technical guide
provides an in-depth overview of the primary fungal sources of fumaric acid, the underlying
biosynthetic pathways, and the experimental methodologies used for its study and
quantification.

Fungal Sources of Fumaric Acid

Numerous fungal species can produce fumaric acid, but a select few, primarily from the
Rhizopus genus, are known for their high-yield capabilities, making them subjects of extensive
research for industrial-scale fermentation.
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Primary Fumaric Acid Producers: The Genus Rhizopus

Species within the genus Rhizopus are the most prolific natural producers of fumaric acid.
Strains of Rhizopus oryzae (often considered synonymous with Rhizopus delemar) and
Rhizopus arrhizus are highlighted as the most effective producers and are widely used in both
laboratory and industrial settings. These fungi can efficiently convert simple sugars like glucose
into fumaric acid, often with high yields and titers. Other notable species include Rhizopus
nigricans and Rhizopus formosa, though quantitative data for these are less commonly
reported.

Other Fungal Producers

While Rhizopus species are preeminent, other fungi also produce fumaric acid, albeit typically
in lower quantities.

o Aspergillus Species: Strains like Aspergillus niger and Aspergillus terreus are known to
produce fumaric acid. A. niger, in particular, is a robust organism for industrial fermentations
and is genetically amenable, making it a target for metabolic engineering to enhance
fumaric acid production.

o Other Genera: Species from the genera Mucor, Cunninghamella, and Cirinella have also
been identified as fumaric acid producers. The thermophilic fungus Myceliophthora
thermophila has been successfully engineered to produce significant amounts of fumaric
acid.

Quantitative Data on Fumaric Acid Production

The production of fumaric acid is highly dependent on the fungal strain, fermentation strategy
(batch, fed-batch, continuous), and process conditions. The following table summarizes
reported production metrics from various studies.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1674181?utm_src=pdf-body
https://www.benchchem.com/product/b1674181?utm_src=pdf-body
https://www.benchchem.com/product/b1674181?utm_src=pdf-body
https://www.benchchem.com/product/b1674181?utm_src=pdf-body
https://www.benchchem.com/product/b1674181?utm_src=pdf-body
https://www.benchchem.com/product/b1674181?utm_src=pdf-body
https://www.benchchem.com/product/b1674181?utm_src=pdf-body
https://www.benchchem.com/product/b1674181?utm_src=pdf-body
https://www.benchchem.com/product/b1674181?utm_src=pdf-body
https://www.benchchem.com/product/b1674181?utm_src=pdf-body
https://www.benchchem.com/product/b1674181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Fungal . Fermenta . Yield (g/g Productiv Referenc
. Strain . Titer (g/L) .
Species tion Type glucose) ity (g/lL/h)  e(s)
0.32
Rhizopus ATCC approx.
P Batch 32.1 - (@pp
oryzae 20344 7.7
g/L/day)
) Continuous
Rhizopus N
- (Immobilize - 0.93 -
oryzae 0

Rhizopus NRRL
arrhizus 1526

Batch 86.3 0.67 0.60

Rhizopus NRRL
Fed-Batch 195.4 - -

arrhizus 1526
Rhizopus CicC
SSF* 12.54 - -
oryzae 40351
) Extractive
Rhizopus .
- Fermentati 34.23 0.46 0.57
oryzae
on
Myceliopht
hora Engineere
] Fed-Batch 17.0 - -
thermophil d
a

*SSF: Simultaneous Saccharification and Fermentation from xylo-oligosaccharides
manufacturing waste residue.

Fumaric Acid Biosynthetic Pathways in Fungi

In fungi, fumaric acid is synthesized via two distinct metabolic pathways located in different
cellular compartments: the oxidative tricarboxylic acid (TCA) cycle in the mitochondria and a
reductive TCA pathway in the cytosol. While the mitochondrial TCA cycle produces fumarate as
an intermediate, it is the cytosolic reductive pathway that is responsible for the overproduction
and excretion of fumaric acid observed in high-yielding strains.
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» Oxidative TCA Cycle (Mitochondria): This is the canonical pathway for cellular respiration
where acetyl-CoA is oxidized to produce energy (ATP) and reducing equivalents (NADH,
FADH2). Fumarate is an intermediate in this cycle, but it is not typically accumulated or

excreted.

e Reductive TCA Pathway (Cytosol): This is the primary route for fumaric acid overproduction.
The pathway begins with the carboxylation of pyruvate (a product of glycolysis) to form
oxaloacetate. This reaction is catalyzed by pyruvate carboxylase and requires CO2, often
supplied in fermentation by the addition of calcium carbonate. Oxaloacetate is then reduced
to malate by malate dehydrogenase, and finally, malate is dehydrated to fumarate by the
enzyme fumarase. This cytosolic fumarate can then be exported from the cell.
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Fungal Biosynthesis of Fumaric Acid
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General Experimental Workflow for Fumaric Acid Production Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fumaric Acid in Fungi: A Technical Guide to Natural
Sources and Biosynthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674181#natural-sources-and-occurrence-of-
fumaric-acid-in-fungi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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